Cas no 160946-05-4 (3-methyl-4-(2-pyridinyl)-2-Butanone)

• Product Name: 3-methyl-4-(2-pyridinyl)-2-Butanone
• CAS No: 160946-05-4
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 1107111
• Update Time: 2024-07-25

3-methyl-4-(2-pyridinyl)-2-Butanone Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-(2-pyridinyl)-2-Butanone
• 2-Butanone, 3-methyl-4-(2-pyridinyl)-

• Inchi： 1S/C10H13NO/c1-8(9(2)12)7-10-5-3-4-6-11-10/h3-6,8H,7H2,1-2H3
• InChI Key： XZXHENDNRYIZEM-UHFFFAOYSA-N
• SMILES： CC(=O)C(C)CC1=NC=CC=C1

Computed Properties

• Exact Mass: 163.09979

Experimental Properties

• Density: 1.004±0.06 g/cm3(Predicted)
• Boiling Point: 244.4±15.0 °C(Predicted)
• PSA: 29.96
• pka: 5.36±0.12(Predicted)